Cas no 249604-78-2 (Quinoline,2-ethoxy-7-nitro-)

• Product Name: Quinoline,2-ethoxy-7-nitro-
• CAS No: 249604-78-2
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 246213
• PubChem ID: 45094505
• Update Time: 2025-04-19

Quinoline,2-ethoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline,2-ethoxy-7-nitro-
• 2-Ethoxy-7-nitroquinoline
• DTXSID901309210
• 249604-78-2
• Quinoline, 2-ethoxy-7-nitro-

• Inchi： 1S/C11H10N2O3/c1-2-16-11-6-4-8-3-5-9(13(14)15)7-10(8)12-11/h3-7H,2H2,1H3
• InChI Key： MHCHYRPQPWBOSP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26